Cas no 1892724-79-6 (3-4-(pyrrolidin-1-yl)phenylpropanenitrile)

• Product Name: 3-4-(pyrrolidin-1-yl)phenylpropanenitrile
• CAS No: 1892724-79-6
• MF: C₁₃H₁₆N₂
• MW: 200.279542922974
• CID: 6389198
• PubChem ID: 117047469
• Update Time: 2025-06-12

3-4-(pyrrolidin-1-yl)phenylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-4-(pyrrolidin-1-yl)phenylpropanenitrile
• 1892724-79-6
• EN300-1787065
• 3-[4-(pyrrolidin-1-yl)phenyl]propanenitrile

• Inchi： 1S/C13H16N2/c14-9-3-4-12-5-7-13(8-6-12)15-10-1-2-11-15/h5-8H,1-4,10-11H2
• InChI Key： BFWBEZHDVCMUCJ-UHFFFAOYSA-N
• SMILES： N1(C2C=CC(CCC#N)=CC=2)CCCC1

Computed Properties

• Exact Mass: 200.131348519g/mol
• Monoisotopic Mass: 200.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 27Ų

Additional information on 3-4-(pyrrolidin-1-yl)phenylpropanenitrile

Comprehensive Overview of 3-4-(pyrrolidin-1-yl)phenylpropanenitrile (CAS No. 1892724-79-6): Properties, Applications, and Research Insights

In the realm of organic chemistry and pharmaceutical research, 3-4-(pyrrolidin-1-yl)phenylpropanenitrile (CAS No. 1892724-79-6) has emerged as a compound of significant interest. This nitrile derivative, characterized by its pyrrolidine and phenylpropanenitrile moieties, exhibits unique structural features that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential in drug discovery, material science, and agrochemical applications. The compound's molecular formula and structural specificity contribute to its versatility, aligning with modern demands for highly functionalized building blocks in organic synthesis.

The growing interest in 3-4-(pyrrolidin-1-yl)phenylpropanenitrile is reflected in its frequent appearance in scientific literature and patent filings. Its CAS No. 1892724-79-6 serves as a unique identifier, ensuring accurate referencing across databases. One of the key reasons for its popularity is its role as a precursor in the synthesis of more complex molecules, particularly those targeting central nervous system (CNS) disorders. The pyrrolidine ring in its structure is a common pharmacophore found in many bioactive compounds, enhancing its relevance in medicinal chemistry. Recent studies have highlighted its potential in modulating specific enzyme interactions, sparking discussions in forums and research communities about its mechanistic pathways.

From an industrial perspective, 3-4-(pyrrolidin-1-yl)phenylpropanenitrile is gaining traction due to its compatibility with green chemistry principles. Manufacturers are optimizing synthetic routes to minimize waste and improve yield, addressing the global push for sustainable chemical production. This aligns with the broader trend of environmentally friendly synthesis, a topic frequently searched by professionals in the field. Additionally, its solubility profile and stability under various conditions make it a practical choice for large-scale applications, further driving its adoption in custom synthesis and contract research organizations (CROs).

The compound's relevance extends to academic research, where it is often utilized as a model substrate for studying nitrile chemistry and catalytic transformations. Questions about its reactivity with Grignard reagents or reduction to primary amines are common in educational settings, reflecting its utility in teaching advanced organic reactions. Furthermore, its spectroscopic properties (e.g., NMR and IR signatures) are well-documented, aiding in its identification and purity assessment—a critical aspect for researchers validating synthetic protocols.

In the context of intellectual property, CAS No. 1892724-79-6 has been cited in several patents related to heterocyclic compounds and small-molecule therapeutics. This underscores its commercial viability and the competitive landscape surrounding its applications. As the pharmaceutical industry continues to prioritize novel drug scaffolds, the demand for specialized intermediates like 3-4-(pyrrolidin-1-yl)phenylpropanenitrile is expected to rise, making it a focal point for market analysts and investment trends in fine chemicals.

Looking ahead, the compound’s potential in computational chemistry and AI-driven drug design is an area of active exploration. With increasing searches for machine learning in molecular optimization, researchers are leveraging its well-defined structure to train algorithms for predicting structure-activity relationships (SAR). This intersection of traditional synthesis and digital innovation positions 3-4-(pyrrolidin-1-yl)phenylpropanenitrile as a bridge between empirical and theoretical approaches in modern chemistry.